Cas no 72670-47-4 (D-xylo-Hexose, 2,3,6-trideoxy-3-C-methyl-4-O-methyl-3-nitro-)

D-xylo-Hexose, 2,3,6-trideoxy-3-C-methyl-4-O-methyl-3-nitro- structure
72670-47-4 structure
Product name:D-xylo-Hexose, 2,3,6-trideoxy-3-C-methyl-4-O-methyl-3-nitro-
CAS No:72670-47-4
MF:C8H15NO5
MW:205.208402872086
CID:4159564
PubChem ID:121225700

D-xylo-Hexose, 2,3,6-trideoxy-3-C-methyl-4-O-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • D-xylo-Hexose, 2,3,6-trideoxy-3-C-methyl-4-O-methyl-3-nitro-
    • Q27257205
    • 72670-47-4
    • 2,3,6-tri-deoxy-3-c-methyl-4-O-methyl-3-nitro-d-xylohexose
    • D-Rubranitrose
    • UNII-3H7HE3NZY9
    • Rubranitrose, D-
    • 3H7HE3NZY9
    • Inchi: InChI=1S/C8H15NO5/c1-5-7(13-3)8(2,9(11)12)4-6(10)14-5/h5-7,10H,4H2,1-3H3
    • InChI Key: GKZOPUJKVPZFRV-UHFFFAOYSA-N
    • SMILES: COC1C(C)OC(O)CC1(C)N(=O)=O

Computed Properties

  • Exact Mass: 205.09502258Da
  • Monoisotopic Mass: 205.09502258Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 92.4Ų

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